An In-depth Technical Guide to 2-Cyano-5-fluoropyridine (CAS: 327056-62-2)
An In-depth Technical Guide to 2-Cyano-5-fluoropyridine (CAS: 327056-62-2)
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Cyano-5-fluoropyridine is a pivotal heterocyclic building block in modern medicinal chemistry and materials science. Characterized by a pyridine ring substituted with a cyano group at the 2-position and a fluorine atom at the 5-position, this compound offers a unique combination of reactivity and physicochemical properties.[1] The presence of the electron-withdrawing fluorine atom and the versatile cyano group makes it an important intermediate for the synthesis of complex molecular scaffolds, particularly in the development of active pharmaceutical ingredients (APIs).[2][3] This guide provides a comprehensive overview of its chemical properties, synthesis protocols, spectroscopic data, and significant applications, with a focus on its role in the synthesis of targeted therapeutics like PARP and kinase inhibitors.
Physicochemical Properties
2-Cyano-5-fluoropyridine is typically a white to off-white crystalline solid under standard conditions.[4] It is soluble in solvents like methanol.[5] A summary of its key quantitative data is presented below.
| Property | Value | Source(s) |
| CAS Number | 327056-62-2 | [6][7] |
| Molecular Formula | C₆H₃FN₂ | [6][7] |
| Molecular Weight | 122.10 g/mol | [6][7] |
| Melting Point | 35-41 °C / 40-44 °C | [7] |
| Boiling Point | 214.9 ± 20.0 °C (Predicted) | [2][6] |
| Density | 1.24 ± 0.1 g/cm³ (Predicted) | [2][6] |
| Flash Point | 99 °C / 210 °F | [2][8] |
| pKa | -2.74 ± 0.10 (Predicted) | [6][8] |
| InChIKey | BHXHRMVSUUPOLX-UHFFFAOYSA-N | [7] |
Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 2-Cyano-5-fluoropyridine.
Proton Nuclear Magnetic Resonance (¹H NMR) A representative ¹H NMR spectrum in CDCl₃ shows characteristic signals for the three aromatic protons on the pyridine ring.
| Chemical Shift (δ) | Multiplicity | Coupling Constant (J) | Assignment | Source(s) |
| 8.61 ppm | d | - | H6 | [6] |
| 7.78 ppm | m | - | H4 | [6] |
| 7.58 ppm | m | - | H3 | [6] |
Mass Spectrometry (MS) Gas Chromatography-Mass Spectrometry (GC-MS) analysis shows the expected molecular ion peak.[6]
-
M+: 122[6]
Infrared (IR) Spectroscopy The IR spectrum provides information about the functional groups present. Key absorptions include those for the C≡N (cyano) stretch and C-F stretch. Detailed ATR-IR spectra are publicly available for reference.[6]
Synthesis of 2-Cyano-5-fluoropyridine
The synthesis of 2-Cyano-5-fluoropyridine is most commonly achieved via a diazotization-fluorination reaction (Balz-Schiemann type reaction) starting from an aminopyridine precursor. Two detailed protocols are outlined below.
Caption: General synthesis route for 2-Cyano-5-fluoropyridine.
Experimental Protocol 1: Using Fluoroboric Acid
This method utilizes 2-cyano-5-aminopyridine and fluoroboric acid for the diazotization and subsequent thermal decomposition.[9]
-
Preparation of Diazonium Salt:
-
To a 500 mL four-neck round-bottom flask, add 175 mL of 40% fluoroboric acid (1.05 mol).[9]
-
While stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.[9]
-
Cool the reaction mixture in an ice-salt bath to between -10 °C and -5 °C.[9]
-
Slowly add a saturated aqueous solution of 21.6 g of sodium nitrite (0.315 mol), maintaining the temperature between -10 °C and -5 °C.[9]
-
Continue stirring for 1 hour, during which a large amount of white solid (the diazonium salt) will precipitate.[9]
-
Isolate the precipitate by vacuum filtration and wash with anhydrous ether and anhydrous ethanol.[9]
-
Dry the solid in a vacuum oven to a constant weight.[9]
-
-
Thermal Decomposition:
-
In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.[9]
-
Add the dried diazonium salt in portions.[9]
-
Slowly heat the mixture to 80 °C and maintain at reflux for approximately 30 minutes to ensure complete decomposition.[9]
-
Cool the reaction mixture, adjust the pH to ~7 with ammonia water, and separate the aqueous phase.[9]
-
The product can be isolated from the organic layer. The total reported yield is approximately 64%.[8]
-
Experimental Protocol 2: Using Hydrogen Fluoride-Pyridine
This procedure uses a solution of hydrogen fluoride in pyridine as the fluorinating agent.
-
Diazotization and Fluorination:
-
In a specialized reaction flask suitable for HF, dissolve 10.03 g (84.2 mmol) of 5-amino-pyridine-2-carbonitrile in 100 g of 70% hydrogen fluoride-pyridine solution.[6]
-
Cool the solution in an ice-salt bath.[6]
-
Add 8.7 g (126 mmol) of sodium nitrite in batches.[6]
-
Stir the reaction mixture in the ice-salt bath for 45 minutes.[6]
-
Remove the ice bath and continue stirring at room temperature for 30 minutes.[6]
-
Heat the reaction mixture at 80 °C for 1.5 hours.[6]
-
-
Work-up and Isolation:
-
Quench the reaction by slowly pouring the mixture into approximately 400 g of an ice/water mixture.[6]
-
Extract the aqueous mixture with dichloromethane (6 x 150 mL).[6]
-
Dry the combined organic phases over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.[6]
-
Applications in Drug Development
The unique electronic properties conferred by the fluorine and cyano groups make 2-Cyano-5-fluoropyridine a valuable precursor in the synthesis of various pharmaceuticals.[2][3]
Role as a Versatile Chemical Building Block
The compound's structure allows it to participate in a variety of chemical transformations:
-
Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyridine ring, enhanced by the substituents, facilitates the displacement of the fluorine atom by various nucleophiles.
-
Cross-Coupling Reactions: The pyridine ring can be functionalized through metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form C-C bonds.
-
Cyano Group Transformations: The nitrile group can be hydrolyzed to a carboxylic acid or amide, or reduced to an amine, providing a handle for further molecular elaboration.
Application in the Synthesis of PARP Inhibitors
Poly (ADP-ribose) polymerase (PARP) inhibitors are a class of targeted cancer therapies effective in tumors with deficiencies in DNA repair pathways, such as those with BRCA1/2 mutations.[10][11] The indazole carboxamide core of several PARP inhibitors, including Niraparib, is structurally accessible from precursors like 2-Cyano-5-fluoropyridine. The initial step often involves the reaction of the cyanopyridine with hydrazine to form a 3-aminoindazole intermediate.
Caption: Workflow for synthesis of a key PARP inhibitor intermediate.
Representative Experimental Protocol: Synthesis of 3-Amino-6-fluoroindazole
This protocol describes the plausible synthesis of a key intermediate for PARP inhibitors from 2-Cyano-5-fluoropyridine.
-
Reaction Setup:
-
In a round-bottom flask equipped with a reflux condenser, suspend 2-Cyano-5-fluoropyridine (1.0 eq) in ethanol.
-
Add hydrazine hydrate (e.g., 1.5 eq) to the suspension.
-
-
Reaction Execution:
-
Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
-
Isolation and Purification:
-
Upon completion, cool the reaction mixture to room temperature.
-
Reduce the solvent volume under vacuum.
-
The resulting solid can be collected by filtration and purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the 3-amino-6-fluoroindazole intermediate.
-
Relevance to Kinase Inhibitor Scaffolds
The cyanopyridine motif is prevalent in the design of various kinase inhibitors. Kinases are critical enzymes in cell signaling pathways, and their dysregulation is a hallmark of many cancers.[12] Small molecule inhibitors often target the ATP-binding site of kinases. The nitrogen atom of the pyridine ring can form crucial hydrogen bonds within this site, mimicking interactions of the natural substrate, ATP. 2-Cyano-5-fluoropyridine serves as a valuable starting material for building molecules that can be further elaborated into potent and selective kinase inhibitors.
Caption: Mechanism of synthetic lethality with PARP inhibitors.
Safety and Handling
2-Cyano-5-fluoropyridine is considered hazardous and requires careful handling in a laboratory setting.
-
Hazard Statements: H302 (Harmful if swallowed), H318 (Causes serious eye damage), H400 (Very toxic to aquatic life).[8]
-
Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[8]
-
Personal Protective Equipment (PPE): Use of a dust mask (type N95), chemical safety goggles, and gloves is recommended.[8]
Conclusion
2-Cyano-5-fluoropyridine (CAS: 327056-62-2) is a high-value chemical intermediate with significant applications in the pharmaceutical industry. Its well-defined physicochemical properties, established synthesis routes, and versatile reactivity make it an essential tool for medicinal chemists. Its role as a precursor to key structural motifs in advanced therapeutics, such as PARP and kinase inhibitors, underscores its importance in the development of next-generation drugs for oncology and other therapeutic areas. The detailed protocols and data presented in this guide are intended to support researchers in leveraging the full potential of this powerful building block.
References
- 1. medkoo.com [medkoo.com]
- 2. rsc.org [rsc.org]
- 3. research.manchester.ac.uk [research.manchester.ac.uk]
- 4. Niraparib synthesis - chemicalbook [chemicalbook.com]
- 5. 2-Fluoropyridine(372-48-5) 13C NMR spectrum [chemicalbook.com]
- 6. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. 2-氰基-5-氟吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
- 8. chembk.com [chembk.com]
- 9. Page loading... [guidechem.com]
- 10. Rational design, synthesis and biological evaluation of dual PARP-1/2 and TNKS1/2 inhibitors for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
- 12. 327056-62-2|2-Cyano-5-fluoropyridine|BLD Pharm [bldpharm.com]
